3-amino-N-(3-isopropyl-phenyl)-4-methyl-benzamide

• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• IUPAC Name: 3-amino-4-methyl-N-(3-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C17H20N2O/c1-11(2)13-5-4-6-15(9-13)19-17(20)14-8-7-12(3)16(18)10-14/h4-11H,18H2,1-3H3,(H,19,20)
• InChI Key: WADYZOOHHVCFEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C(C)C)N

Description

3-amino-N-(3-isopropyl-phenyl)-4-methyl-benzamide is a useful research compound. Its molecular formula is C17H20N2O and its molecular weight is 268.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-methyl-3-nitro-benzoyl chloride (2.00 g, 0.010 mol) in THF (30 mL), in a water bath-cooled 100 mL round bottom flask, was added 3-isopropyl-phenylamine (1.35 g, 0.010 mol) dropwise. The reaction was allowed to stir at room temperature for 1 hour before being concentrated. The mixture was taken up in EtOAc and washed with NaHCO3 (aq., conc.) and then brine. The solution was dried over MgSO4, filtered, and concentrated to yield the title compound as an orange oil that solidifies upon standing. MS m/z 299=[M+H]+. Calc'd for C17H18N2O3: 298.34.

Synthesis routes and methods II

Procedure details

To N-(3-Isopropyl-phenyl)-4-methyl-3-nitro-benzamide (3.00 g, 0.010 mol) dissolved in EtOAc (60 mL) in a 100 mL round bottom flask was added Pd/C (10%, 250 mg). The flask was capped with a rubber septum and flushed with H2 gas through a balloon/needle. Positive H2 pressure was applied through the balloon/needle and reaction was stirred vigorously at room temperature for 3 days. TLC indicated clean conversion of starting material. The reaction was filtered through a pad of sand/celite. After concentration, the mixture was purified by silica gel chromatography to afford a slightly orange oil. Trituration with a mixture of hexanes and EtOAc afforded the title compound as an off-white solid. MS m/z 269=[M+H]+. Calc'd for C17H20N2O: 268.36.